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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Methyl 9-
hydroxynonanoate (CAS No: 34957-73-8), a chemical intermediate with applications in

various research and development fields. The following sections detail its properties, potential

hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory

setting.

Chemical and Physical Properties
Methyl 9-hydroxynonanoate is a fatty acid methyl ester. Its key physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 34957-73-8 [1]

Molecular Formula C₁₀H₂₀O₃ [1]

Molecular Weight 188.27 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Purity ≥95% (GC) [1]

Boiling Point 272 °C [1]

Density 0.97 g/mL at 25 °C [1]

Storage Temperature 2-8°C, sealed in a dry place

Hazard Identification and Classification
Methyl 9-hydroxynonanoate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard
Classification

Code Pictogram Signal Word
Hazard
Statement

Serious Eye

Damage/Eye

Irritation

H319

GHS07

(Exclamation

Mark)

Warning
Causes serious

eye irritation.

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

H412 None None

Harmful to

aquatic life with

long lasting

effects.

Precautionary Statements:

P273: Avoid release to the environment.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for Methyl 9-hydroxynonanoate are not readily available in the searched

literature. The hazard classification is based on available data and/or predictions.

Eye Irritation
The classification "Causes serious eye irritation" (H319) indicates that direct contact with the

substance can cause significant, but reversible, eye damage.

Aquatic Toxicity
The classification "Harmful to aquatic life with long lasting effects" (H412) suggests that the

substance may cause adverse effects to aquatic organisms and may persist in the

environment. While specific data for Methyl 9-hydroxynonanoate is unavailable, studies on

other fatty acid methyl esters (FAMEs) indicate that aquatic toxicity can vary with the carbon

chain length. For instance, the EC50 (48h) for methyl decanoate (C10) in Daphnia magna has

been estimated at 1.1 mg/L.

Experimental Protocols
The following are summaries of standard OECD guidelines relevant to the identified hazards of

Methyl 9-hydroxynonanoate.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Methodology Summary:

Test Animal: Typically, the albino rabbit is used.
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Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. If irritation

persists, observations may continue for up to 21 days.

Evaluation: The degree of eye irritation is scored based on the cornea (opacity), iris, and

conjunctiva (redness and swelling). The reversibility of the effects is also assessed.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This guideline is used to determine the acute toxicity of a substance to aquatic invertebrates.

Methodology Summary:

Test Organism: Young Daphnia (water fleas), typically Daphnia magna, less than 24 hours

old.

Procedure: The daphnids are exposed to a range of concentrations of the test substance in

water for 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Evaluation: The results are used to calculate the EC50, which is the concentration of the

substance that causes immobilization in 50% of the daphnids within the 48-hour exposure

period.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 2-8°C.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Eye Contact with
Methyl 9-hydroxynonanoate

Immediately flush eyes with plenty of water for at least 15 minutes.

Exposure Occurs

Remove contact lenses, if present and easy to do.
Continue rinsing. Hold eyelids open to ensure thorough rinsing of the entire eye surface.

Get medical advice/attention.

Click to download full resolution via product page

Caption: First aid workflow for eye exposure.
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Spill Response

Spill of Methyl
9-hydroxynonanoate Occurs

Evacuate unnecessary personnel and ensure adequate ventilation.

Wear appropriate PPE (gloves, goggles, lab coat).

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Carefully collect the absorbed material into a suitable, labeled container for disposal. Prevent entry into waterways, sewers, basements, or confined areas.

Clean the spill area with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Chemical spill cleanup workflow.

Disposal Considerations
Dispose of Methyl 9-hydroxynonanoate and any contaminated materials in accordance with

all applicable local, state, and federal regulations. Do not allow the substance to enter drains or
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waterways, given its aquatic toxicity.

Conclusion
Methyl 9-hydroxynonanoate presents moderate health and environmental hazards, primarily

causing serious eye irritation and being harmful to aquatic life with long-lasting effects.

Adherence to proper handling procedures, use of appropriate personal protective equipment,

and preparedness for emergency situations are crucial for the safe use of this compound in a

research and development setting. Always consult the most up-to-date Safety Data Sheet

(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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